Cas no 1354648-97-7 (Methyl 5-fluoro-2H-isoindole-1-carboxylate)

Methyl 5-fluoro-2H-isoindole-1-carboxylate is a fluorinated isoindole derivative with applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the 5-position enhances its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The ester functional group at the 1-position provides versatility for further derivatization, enabling the development of novel heterocyclic frameworks. This compound exhibits high purity and consistent performance, ensuring reliable results in synthetic pathways. Its structural features make it particularly useful in medicinal chemistry for the design of potential drug candidates targeting neurological and inflammatory disorders.

Methyl 5-fluoro-2H-isoindole-1-carboxylate structure

1354648-97-7 structure

Product Name:Methyl 5-fluoro-2H-isoindole-1-carboxylate

CAS No:1354648-97-7

MF:C₁₀H₈FNO₂

MW:193.174426078796

CID:1092555

PubChem ID:56954788

Update Time:2025-06-07

Methyl 5-fluoro-2H-isoindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-2H-isoindole-1-carboxylate
- Methyl5-fluoro-2H-isoindole-1-carboxylate
- 1354648-97-7
- MFCD24619522
- F73701
- SY390078
- Inchi： 1S/C10H8FNO2/c1-14-10(13)9-8-3-2-7(11)4-6(8)5-12-9/h2-5,12H,1H3
- InChI Key： LMBZGTOUXHTQRX-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C(=O)OC)NC=C2C=1

Computed Properties

Exact Mass: 193.05390666g/mol
Monoisotopic Mass: 193.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.1Å²

Methyl 5-fluoro-2H-isoindole-1-carboxylate Pricemore >>

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